Cas no 2248257-95-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6520640
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate
- 2248257-95-4
-
- Inchi: 1S/C20H18N2O4S/c23-18-15-8-4-5-9-16(15)19(24)22(18)26-20(25)17(14-6-2-1-3-7-14)21-10-12-27-13-11-21/h1-9,17H,10-13H2
- InChI Key: RFWBPRZFBVVHII-UHFFFAOYSA-N
- SMILES: S1CCN(CC1)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 382.09872823g/mol
- Monoisotopic Mass: 382.09872823g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 563
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 92.2Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6520640-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate |
2248257-95-4 | 95.0% | 1.0g |
$0.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate
Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate (CAS: 2248257-95-4)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate (CAS: 2248257-95-4) has recently emerged as a subject of interest in chemical biology and medicinal chemistry research. This heterocyclic compound combines an isoindole-1,3-dione scaffold with a thiomorpholine-acetate moiety, presenting unique structural features that warrant investigation for potential pharmacological applications.
Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stability and reactivity profile. The presence of both the phthalimide and thiomorpholine groups in the molecular structure suggests potential for biological activity modulation, possibly through interactions with protein targets or enzymatic systems. Current research indicates that the compound may serve as a valuable intermediate in the synthesis of more complex bioactive molecules.
Preliminary pharmacological screening has revealed interesting properties of this compound, particularly in the context of central nervous system (CNS) targets. The thiomorpholine moiety, known for its ability to enhance blood-brain barrier penetration, combined with the phthalimide group's potential for protein binding, makes this molecule particularly intriguing for neuropharmacological applications. However, detailed mechanism-of-action studies are still ongoing.
From a chemical perspective, researchers have investigated the compound's reactivity at the ester linkage and the potential for selective modifications. Recent publications have demonstrated successful derivatization at multiple positions while maintaining the core structural integrity. These synthetic approaches may enable the development of compound libraries for structure-activity relationship (SAR) studies in the near future.
The compound's physicochemical properties have been characterized in several recent studies. With a molecular weight of 380.45 g/mol and calculated LogP of approximately 2.5, the molecule demonstrates favorable characteristics for drug discovery applications. Solubility studies in various pharmaceutical solvents have provided important data for formulation development.
Current research directions include exploring the compound's potential as a protease inhibitor scaffold and investigating its interactions with various biological targets. The unique combination of structural elements in this molecule offers multiple vectors for modification, making it a versatile starting point for medicinal chemistry programs. Future studies are expected to focus on target identification and validation using this chemical scaffold.
Safety and toxicity profiling of this compound is still in early stages, with initial in vitro studies showing moderate cytotoxicity at higher concentrations. Researchers are particularly interested in understanding the metabolic fate of this molecule, with ongoing studies examining its stability in physiological conditions and potential metabolic pathways.
The commercial availability of this compound has increased recently, reflecting growing research interest. Several suppliers now offer 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate for research purposes, with purity typically exceeding 95%. This availability is expected to accelerate research into its potential applications.
In conclusion, while research on this specific compound is still in relatively early stages, its unique structural features and preliminary biological data suggest significant potential for future development. The coming years are likely to see expanded investigation into its pharmacological properties and therapeutic applications, particularly in CNS disorders and as a versatile synthetic intermediate.
2248257-95-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-phenyl-2-(thiomorpholin-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)